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Compound of Interest

Compound Name: Sprodiamide

CAS No.: 167165-71-1

Cat. No.: B15622231

Get Quote

Sprodiamide: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

Abstract
Sprodiamide is a magnetic susceptibility-based magnetic resonance imaging (MRI) contrast

agent. This document provides a concise technical overview of its core physicochemical

properties. Due to its status as a research compound that did not achieve widespread clinical

use, publicly available information regarding its detailed experimental protocols and specific

biological signaling pathways is limited. This guide summarizes the available data on its

molecular characteristics.

Core Molecular Data
The fundamental molecular properties of Sprodiamide are summarized below. This data is

essential for any experimental consideration, from solution preparation to analytical

characterization.
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Property Value Reference

Molecular Formula C₁₆H₂₆DyN₅O₈ [1]

Molecular Weight 578.91 g/mol [1]

Exact Mass 580.1073 u [1]

Chemical and Physical Properties
Sprodiamide is a complex containing the lanthanide element dysprosium, which imparts its

magnetic properties.[1] It was investigated as a potential alternative to gadolinium-based

contrast agents.[1] Unlike gadolinium-based agents that primarily shorten the T1 relaxation

time, dysprosium-based agents like Sprodiamide were explored for their effects on T2

relaxation, acting as susceptibility contrast agents.[1]

Experimental Considerations (General)
While specific, detailed experimental protocols for Sprodiamide are not readily available in the

public domain, a general workflow for the preclinical evaluation of a novel MRI contrast agent is

outlined below. This diagram illustrates the typical logical progression from synthesis to in vivo

testing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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